Cas no 81170-29-8 (2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one)

2,2-Difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one is a fluorinated aromatic ketone with a methylsulfanyl substituent, offering unique reactivity and structural features for synthetic applications. The difluoro moiety enhances electrophilicity, making it a valuable intermediate in nucleophilic substitution and cross-coupling reactions. The methylsulfanyl group provides additional versatility for further functionalization, such as oxidation to sulfoxides or sulfones. This compound is particularly useful in pharmaceutical and agrochemical synthesis, where fluorinated building blocks are sought after for their metabolic stability and bioactivity. Its well-defined structure and purity ensure consistent performance in complex organic transformations.

2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one structure

81170-29-8 structure

Product Name:2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one

CAS No:81170-29-8

MF:C₉H₈F₂OS

MW:202.221028327942

MDL:MFCD13172969

CID:986440

PubChem ID:20500889

Update Time:2025-10-13

2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2,2-difluoro-1-(4-methylsulfanylphenyl)ethanone
- Ethanone, 2,2-difluoro-1-[4-(methylthio)phenyl]- (9CI)
-  
- 2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one
- 2,2-Difluoro-1-(4-methylsulfanyl-phenyl)ethanone
- 2,2-Difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one
- SCHEMBL10965671
- CS-0303872
- 2,2-Difluoro-1-(4-(methylthio)phenyl)ethan-1-one
- DTXSID50608176
- 2,2-Difluoro-1-(4-(methylthio)phenyl)ethanone
- 2,2-Difluoro-1-(4-methylsulfanyl-phenyl)-ethanone
- EN300-1936471
- 81170-29-8
- ETHANONE, 2,2-DIFLUORO-1-[4-(METHYLTHIO)PHENYL]-
- DB-276382
- G72975
- 2,2-DIFLUORO-1-[4-(METHYLSULFANYL)PHENYL]ETHANONE
- MDL： MFCD13172969
- Inchi： 1S/C9H8F2OS/c1-13-7-4-2-6(3-5-7)8(12)9(10)11/h2-5,9H,1H3
- InChI Key： YXAXTRNDXKXCDW-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC(C(C(F)F)=O)=CC=1

Computed Properties

Exact Mass: 202.02639237g/mol
Monoisotopic Mass: 202.02639237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 42.4Å²

2,2-difluoro-1-4-(methylsulfanyl)phenylethan-1-one Pricemore >>

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Enamine	EN300-1936471-0.5g	2,2-difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one	81170-29-8	0.5g	$946.0	2023-09-17
Enamine	EN300-1936471-1.0g	2,2-difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one	81170-29-8	1g	$943.0	2023-05-31
Enamine	EN300-1936471-2.5g	2,2-difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one	81170-29-8	2.5g	$1931.0	2023-09-17
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Enamine	EN300-1936471-10.0g	2,2-difluoro-1-[4-(methylsulfanyl)phenyl]ethan-1-one	81170-29-8	10g	$4052.0	2023-05-31
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